Cas no 103-40-2 (Succinic Acid Monobenzyl Ester)

• Product Name: Succinic Acid Monobenzyl Ester
• CAS No: 103-40-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00447717
• CID: 181644
• PubChem ID: 8788
• Update Time: 2025-05-25

Succinic Acid Monobenzyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-4-oxobutanoic acid
• Butanedioic acid,1-(phenylmethyl) ester
• SUCCINIC ACID MONOBENZYL ESTER
• 4-oxo-4-phenylmethoxybutanoic acid
• Benzylinum
• BENZYL SUCCINATE
• Benzyl monosuccinate
• benzyl hydrogen succinate
• Succinic acid 1-benzyl ester
• 4-Benzyloxy-4-oxobutyric acid
• 4-(benzyloxy)-4-keto-butyric acid
• 4-oxo-4-(phenylmethoxy)butanoic acid
• Succinicacidmonobenzylester
• R1X1431M4O
• AK139269
• 3-[benzyloxycarbonyl]propanoic acid
• 3-(benzyloxycarbonyl)propanoic acid
• Bernsteinsaurebenzylester
• Mono-O-benzylsuccinic acid
• TimTec1_000712
• Oprea1_483381
• CBDivE_001020
• succinic acid mono-benzyl ester
• Succinic acid mono benzyl ester
• Butanedioic acid monobenzy
• Butanedioic acid, mono(phenylmethyl) ester
• EINECS 203-108-8
• NCGC00175200-01
• AKOS002138205
• AB01330291-02
• Q27287684
• MFCD00447717
• HMS1536A08
• NS00023226
• UGUBQKZSNQWWEV-UHFFFAOYSA-N
• FT-0753199
• SY022564
• 4-(benzyloxy)-4-oxobutanoicacid
• CHEMBL317543
• NCGC00175200-02
• EU-0033205
• BDBM50473781
• 3-benzyloxycarbonylpropionic acid
• AM9976
• monobenzyl succinate
• A13967
• BRD-K21365384-001-01-1
• UNII-R1X1431M4O
• SR-01000596908
• SCHEMBL827012
• DTXSID20145609
• 103-40-2
• SR-01000596908-1
• SUCCINIC ACID, BENZYL ESTER
• beta-carbobenzyloxypropionic acid
• BUTANEDIOIC ACID, 1-(PHENYLMETHYL) ESTER
• AS-10505
• Butanedioic Acid Monobenzyl Ester
• Butanedioic acid monobenzylester
• CS-W002611
• DA-14352
• DA-16100
• Succinic Acid Monobenzyl Ester

• MDL： MFCD00447717
• Inchi： 1S/C11H12O4/c12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)
• InChI Key： UGUBQKZSNQWWEV-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.225
• Boiling Point: 368.5℃ at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.536
• PSA: 63.60000
• LogP: 1.59460

Succinic Acid Monobenzyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Succinic Acid Monobenzyl Ester

Comprehensive Overview of Succinic Acid Monobenzyl Ester (CAS No. 103-40-2): Properties, Applications, and Industry Trends

Succinic Acid Monobenzyl Ester (CAS 103-40-2), also known as monobenzyl succinate or benzyl hydrogen succinate, is a specialized ester derivative of succinic acid with a benzyl group. This compound has garnered significant attention in pharmaceutical intermediates, cosmetic formulations, and biodegradable polymer research due to its unique chemical properties. The esterification of succinic acid with benzyl alcohol yields this versatile molecule, which serves as a key building block in organic synthesis.

In recent years, the demand for succinic acid derivatives has surged, driven by the global shift toward green chemistry and sustainable materials. Researchers frequently search for "biodegradable plastic additives" or "pharmaceutical coating agents," where Succinic Acid Monobenzyl Ester plays a critical role. Its low toxicity and excellent solubility in organic solvents make it ideal for controlled-release drug delivery systems. Notably, its CAS 103-40-2 is often referenced in patent databases for novel drug formulations.

The compound’s molecular structure (C11H12O4) features both a free carboxylic acid group and a benzyl ester moiety, enabling dual reactivity. This characteristic aligns with trending queries like "multifunctional ester applications" and "benzoate-based stabilizers." In the cosmetics industry, it functions as a skin-conditioning agent, often compared to hyaluronic acid derivatives in moisturizers. Analytical studies highlight its hydrolytic stability, a hot topic in "long-lasting cosmetic formulations" discussions.

From a synthetic perspective, CAS 103-40-2 is synthesized via esterification reactions under mild conditions, a process frequently optimized in "energy-efficient organic synthesis" research. Its melting point (68–72°C) and molecular weight (208.21 g/mol) are critical parameters for quality control, often cited in "high-purity chemical standards" debates. The compound’s UV absorption properties also make it relevant in "photostability studies" for sunscreens and packaging materials.

Emerging applications include its use as a crosslinking agent in bio-based polymers, addressing the "circular economy" trend. Environmental scientists explore its degradation pathways under "aerobic/anaerobic conditions," while food technologists investigate its potential as a flavor enhancer (GRAS status pending). Regulatory databases like REACH and FDA filings increasingly reference Succinic Acid Monobenzyl Ester, reflecting its compliance with "eco-friendly chemical regulations."

Future prospects for 103-40-2 hinge on advancements in catalytic esterification and enzyme-mediated synthesis—topics dominating "white biotechnology" forums. As industries prioritize "carbon-neutral production," this compound’s role in renewable material innovation is set to expand, solidifying its position as a cornerstone of sustainable industrial chemistry.